Cas no 478149-16-5 ([1]BENZOTHIENO[3,2-C]PYRIDINE-3-CARBOXYLIC ACID, METHYL ESTER)
478149-16-5 structure
Product Name:[1]BENZOTHIENO[3,2-C]PYRIDINE-3-CARBOXYLIC ACID, METHYL ESTER
CAS No:478149-16-5
MF:C13H9NO2S
MW:243.281061887741
CID:3175059
PubChem ID:22047428
Update Time:2025-04-21
[1]BENZOTHIENO[3,2-C]PYRIDINE-3-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- [1]BENZOTHIENO[3,2-C]PYRIDINE-3-CARBOXYLIC ACID, METHYL ESTER
- DB-401690
- SCHEMBL844021
- RNBGAXVXEPGWIB-UHFFFAOYSA-N
- Methyl [1]benzothieno[3,2-c]pyridine-3-carboxylate
- methyl benzothieno[3,2-c]pyridine-3-carboxylate
- 478149-16-5
-
- Inchi: 1S/C13H9NO2S/c1-16-13(15)10-6-12-9(7-14-10)8-4-2-3-5-11(8)17-12/h2-7H,1H3
- InChI Key: RNBGAXVXEPGWIB-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=NC(C(=O)OC)=CC1=2
Computed Properties
- Exact Mass: 243.03539970Da
- Monoisotopic Mass: 243.03539970Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 67.4Ų
[1]BENZOTHIENO[3,2-C]PYRIDINE-3-CARBOXYLIC ACID, METHYL ESTER Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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